Cas no 1060805-12-0 (2-bromo-4-methoxypyridine-3-carbaldehyde)

• Product Name: 2-bromo-4-methoxypyridine-3-carbaldehyde
• CAS No: 1060805-12-0
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• CID: 1179336
• PubChem ID: 72212171
• Update Time: 2025-05-20

2-bromo-4-methoxypyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-methoxypyridine-3-carbaldehyde
• AB67866
• EN300-6776530
• 1060805-12-0
• 2-BROMO-4-METHOXYNICOTINALDEHYDE

• Inchi： 1S/C7H6BrNO2/c1-11-6-2-3-9-7(8)5(6)4-10/h2-4H,1H3
• InChI Key： DAYRBUYSQXDFQH-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C=CN=1)OC

Computed Properties

• Exact Mass: 214.95819g/mol
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-bromo-4-methoxypyridine-3-carbaldehyde

Comprehensive Overview of 2-Bromo-4-methoxypyridine-3-carbaldehyde (CAS No. 1060805-12-0)

2-Bromo-4-methoxypyridine-3-carbaldehyde (CAS No. 1060805-12-0) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyridine derivative features a methoxy group and an aldehyde functionality, making it a valuable intermediate for synthesizing complex molecules. Its unique structure enables applications in drug discovery, material science, and catalysis, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for high-value intermediates like 2-bromo-4-methoxypyridine-3-carbaldehyde reflects the pharmaceutical industry's focus on targeted therapies and small-molecule drugs. Researchers frequently search for "pyridine aldehyde applications" or "brominated heterocycles in drug design," highlighting its relevance. This compound's electron-rich aromatic system facilitates cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig protocols, which are pivotal for creating biologically active compounds.

Recent studies emphasize the role of 2-bromo-4-methoxypyridine-3-carbaldehyde in developing kinase inhibitors and antiviral agents, addressing global health challenges. Its regioselective reactivity allows precise modifications, a key advantage for structure-activity relationship (SAR) studies. The compound's solubility profile and thermal stability also make it suitable for high-throughput screening platforms, a trending topic in AI-driven drug discovery.

From a synthetic perspective, CAS 1060805-12-0 serves as a precursor for chiral ligands and photocatalysts, aligning with the surge in asymmetric synthesis research. Environmental considerations drive interest in its atom-efficient transformations, with queries like "eco-friendly bromination methods" gaining traction. Analytical techniques such as HPLC and LC-MS ensure its purity, critical for GMP-compliant production.

The compound's structure-property relationships are frequently explored in computational chemistry, connecting to popular searches about "molecular docking with pyridine aldehydes." Its crystallographic data aids in co-crystal engineering, a hot topic in pharmaceutical formulation. As regulatory standards evolve, documentation of 2-bromo-4-methoxypyridine-3-carbaldehyde's safety profiles meets the demand for REACH-compliant chemicals.

Innovative applications include its use in OLED materials and metal-organic frameworks (MOFs), responding to the energy sector's focus on sustainable technologies. The compound's fluorescence properties are investigated for bioimaging probes, another trending research area. Suppliers often highlight its batch-to-batch consistency, addressing industry concerns about scalable synthesis.

In summary, 2-bromo-4-methoxypyridine-3-carbaldehyde (CAS 1060805-12-0) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to microwave-assisted synthesis and flow chemistry positions it at the forefront of modern process optimization strategies, making it a compound of enduring significance in contemporary research.